Cas no 212650-39-0 (3-(2,6-dichloropyrimidin-4-yl)propanoic acid)
212650-39-0 structure
Product Name:3-(2,6-dichloropyrimidin-4-yl)propanoic acid
CAS No:212650-39-0
MF:C7H6Cl2N2O2
MW:221.040739536285
MDL:MFCD22682800
CID:1057304
PubChem ID:22488337
Update Time:2025-04-20
3-(2,6-dichloropyrimidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-4-pyrimidinepropanoic Acid
- 3-(2,6-Dichloro-4-pyrimidinyl)propanoic acid
- Benzenepropanol,2,4-dichloro
- 3-(2,6-dichloropyrimidin-4-yl)propanoic acid
- JNJOJPVJDFNUNZ-UHFFFAOYSA-N
- 5356AJ
- FCH2307667
- TRA0076681
- AK208757
- SY022436
- 3-(2,4-dichloropyrimidin-6-yl)propionic acid
- 2 pound not6-Dichloro-4-pyrimidinepropanoic Acid
- 212650-39-0
- SB60617
- CS-0158412
- DTXSID101279895
- A879179
- DB-355322
- AKOS027256616
- MFCD22682800
- SCHEMBL5191575
- 2,6-Dichloro-4-pyrimidinepropanoicAcid
- AS-31993
-
- MDL： MFCD22682800
- Inchi： 1S/C7H6Cl2N2O2/c8-5-3-4(1-2-6(12)13)10-7(9)11-5/h3H,1-2H2,(H,12,13)
- InChI Key： JNJOJPVJDFNUNZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(CCC(=O)O)=NC(=N1)Cl
Computed Properties
- Exact Mass: 219.98100
- Monoisotopic Mass: 219.9806328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 1.9
Experimental Properties
- PSA: 63.08000
- LogP: 1.80060
3-(2,6-dichloropyrimidin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089004523-1g |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 95% | 1g |
$263.34 | 2023-09-02 | |
| Alichem | A089004523-5g |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 95% | 5g |
$822.97 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL527-200mg |
3-(2,6-dichloropyrimidin-4-yl)propanoic acid |
212650-39-0 | 95% | 200mg |
575.0CNY | 2021-07-18 | |
| TRC | D437675-50mg |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D437675-100mg |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D437675-500mg |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 500mg |
$ 250.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL527-250mg |
3-(2,6-dichloropyrimidin-4-yl)propanoic acid |
212650-39-0 | 95% | 250mg |
958CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL527-50mg |
3-(2,6-dichloropyrimidin-4-yl)propanoic acid |
212650-39-0 | 95% | 50mg |
253.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL527-1g |
3-(2,6-dichloropyrimidin-4-yl)propanoic acid |
212650-39-0 | 95% | 1g |
1454.0CNY | 2021-07-18 | |
| Chemenu | CM324257-5g |
2,6-Dichloro-4-pyrimidinepropanoic Acid |
212650-39-0 | 95% | 5g |
$489 | 2021-08-18 |
3-(2,6-dichloropyrimidin-4-yl)propanoic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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